Cas no 112515-31-8 (Dehydrosongorine)

• Product Name: Dehydrosongorine
• CAS No: 112515-31-8
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 6766564
• Update Time: 2024-03-03

Dehydrosongorine Chemical and Physical Properties

Names and Identifiers

• Dehydrosongorine

• Inchi： 1S/C22H29NO3/c1-4-23-10-20(3)6-5-17(25)22-15(20)7-13(18(22)23)21-9-12(11(2)19(21)26)14(24)8-16(21)22/h12-13,15-16,18-19,26H,2,4-10H2,1,3H3/t12-,13+,15-,16-,18-,19+,20+,21+,22+/m1/s1
• InChI Key： LKZZGYBPTRLIJI-XBZGMEOVSA-N
• SMILES： C(C)N1C[C@]2(C)CCC([C@]34[C@@H]2C[C@H]([C@]25[C@@H](O)C(=C)[C@H](C(C[C@@H]32)=O)C5)[C@@H]14)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• XLogP3: 0.0939999999999999

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Napelline-type diterpenoid alkaloids